Cas no 23138-58-1 (1-ethyl-3-isocyanatobenzene)

1-Ethyl-3-isocyanatobenzene is an aromatic isocyanate compound characterized by its reactive isocyanate functional group attached to a benzene ring substituted with an ethyl group at the meta position. This compound is primarily utilized as a versatile intermediate in organic synthesis, particularly in the production of polyurethanes, coatings, adhesives, and specialty polymers. Its structure offers a balance between reactivity and stability, enabling controlled reactions with polyols, amines, and other nucleophiles. The ethyl substituent influences solubility and steric properties, making it suitable for tailored applications requiring specific performance characteristics. Proper handling is essential due to its potential sensitivity to moisture and reactivity hazards.
1-ethyl-3-isocyanatobenzene structure
1-ethyl-3-isocyanatobenzene structure
Product Name:1-ethyl-3-isocyanatobenzene
CAS No:23138-58-1
MF:C9H9NO
MW:147.173862218857
MDL:MFCD00013870
CID:88413
PubChem ID:2769637
Update Time:2025-06-08

1-ethyl-3-isocyanatobenzene Chemical and Physical Properties

Names and Identifiers

    • 3-ethylphenyl isocyanate
    • 1-Ethyl-3-isocyanatobenzene
    • 1-ethyl-3-isocyanate-benzene
    • 1-ethyl-3-isocyanato-benzene
    • 1-ethyl-3-isocyanatobenzene(SALTDATA: FREE)
    • 3-EtC6H4NCO
    • 3-ethylbenzenisocyanate
    • 3-ethyl-phenyl isocyanate
    • 3-ethylphenylisocyanate
    • FT-0615665
    • SCHEMBL58461
    • 23138-58-1
    • Benzene, 1-ethyl-3-isocyanato-
    • 3-Ethylphenyl isocyanate, 98%
    • DTXSID50377810
    • MFCD00013870
    • EN300-146917
    • W-200242
    • FS-5428
    • GEO-01373
    • AKOS005171071
    • DTXCID60328838
    • BBL037644
    • STK502538
    • DB-046082
    • ALBB-003018
    • G32662
    • 1-ethyl-3-isocyanatobenzene
    • MDL: MFCD00013870
    • Inchi: 1S/C9H9NO/c1-2-8-4-3-5-9(6-8)10-7-11/h3-6H,2H2,1H3
    • InChI Key: DNFZCDLEGMEKMI-UHFFFAOYSA-N
    • SMILES: O=C=NC1=CC=CC(=C1)CC
    • BRN: 386718

Computed Properties

  • Exact Mass: 147.06800
  • Monoisotopic Mass: 147.068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 29.4A^2

Experimental Properties

  • Color/Form: Colorless liquid, pungent odor 2. density (g/ml, 25/4 ℃)
  • Density: 1.033 g/mL at 25 °C(lit.)
  • Melting Point: NA
  • Boiling Point: 104 °C40 mm Hg(lit.)
  • Flash Point: 185 °F
  • Refractive Index: n20/D 1.526(lit.)
  • PSA: 29.43000
  • LogP: 2.21630
  • Sensitiveness: Moisture Sensitive
  • Vapor Pressure: 0.2±0.4 mmHg at 25°C

1-ethyl-3-isocyanatobenzene Security Information

1-ethyl-3-isocyanatobenzene Customs Data

  • HS CODE:2929109000
  • Customs Data:

    China Customs Code:

    2929109000

    Overview:

    2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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1-ethyl-3-isocyanatobenzene Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:23138-58-1)1-ethyl-3-isocyanatobenzene
Order Number:A1199769
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:40
Price ($):1045.0
Email:sales@amadischem.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:23138-58-1)1-ethyl-3-isocyanatobenzene
A1199769
Purity:99%
Quantity:5g
Price ($):1045.0
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